5-methylbenzimidazo[2,1-a]phthalazin-10-amine

• IUPAC Name: 5-methylbenzimidazolo[2,1-a]phthalazin-10-amine
• InChI: InChI=1S/C15H12N4/c1-9-11-4-2-3-5-12(11)15-17-13-8-10(16)6-7-14(13)19(15)18-9/h2-8H,16H2,1H3
• InChI Key: KPLWWFDBGHRVLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=C(C=C3)N)N=C2C4=CC=CC=C14
• Molecular Formula: C15H12N4
• Molecular Weight: 248.28 g/mol

Description

5-methylbenzimidazo[2,1-a]phthalazin-10-amine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has a unique structure that makes it suitable for use in the development of new drugs, materials, and other applications. In

Mechanism of Action

The exact mechanism of action of 5-methylbenzimidazo[2,1-a]phthalazin-10-amine is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell growth and proliferation. Additionally, it has been shown to induce DNA damage and inhibit DNA repair mechanisms, leading to cancer cell death.
Biochemical and Physiological Effects:
Studies have shown that 5-methylbenzimidazo[2,1-a]phthalazin-10-amine has both biochemical and physiological effects. Biochemically, it has been shown to inhibit various enzymes involved in cancer cell growth and proliferation, including topoisomerase II and protein kinase C. Physiologically, it has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-methylbenzimidazo[2,1-a]phthalazin-10-amine in lab experiments is its potential as a new drug candidate. Additionally, it has shown promising results as an antimicrobial agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that it can cause cytotoxicity in normal cells, which may limit its use in clinical settings.

Future Directions

There are several future directions for research on 5-methylbenzimidazo[2,1-a]phthalazin-10-amine. One direction is to explore its potential as a new drug candidate for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity. Another direction is to explore its potential as an antimicrobial agent for the treatment of various infections. Finally, research is needed to explore the potential of this compound in other fields, such as materials science and nanotechnology.

Scientific Research Applications

5-methylbenzimidazo[2,1-a]phthalazin-10-amine has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent. Studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been shown to have antimicrobial activity against various pathogenic bacteria and fungi.